Modern cements are complex materials with well-defined compositions that reach to high and consistent results. Automated techniques such as Rietveld analysis lead to provide an understanding of the composition and polymorphism of cement phases that could lead to control of the clinkering conditions to optimize characteristics and consequently quality product. For the characterization of cements used in the construction sector, Rietveld method has significant benefits over other analytical techniques. The precise information about phase assemblage and polymorphism lets monitoring the hydration behavior of binder materials. The objective of this paper is to report the quantitative Rietveld phase analyzes for three industrial clinkers, to review the most recent quantitative X-ray powder diffraction studies on anhydrous cement and to discuss the influence of the different parameters elaborated in the Rietveld method.

The scientific community is inclined towards addressing environmental and energy concerns through sustainable means. Conventional processes such as chemical synthesis, involve the usage of environmentally harmful ligands and high tech facilities, which are time-consuming, expensive, energy-intensive, and require extreme conditions for synthesis. Plant-based synthesis is valuable and sustainable for the ecosystem. The use of plant-based precursors for nanoparticle synthesis eliminates the menace of toxic waste contamination. The present review elucidates that the plant based synthesized iron oxide and manganese oxide nanoparticles have tremendous and exceptional applications in various fields such as antimicrobial and antioxidative domains, environmental, electrical and sensing properties. Hence, the literature reviewed explains that plant based synthesis of nanoparticles is an adept and preferred technique. These important transition oxide metal nanoparticles have great applicability in ecological, environmental science as well as electrochemistry and sensing technology. Both these metal oxides display a stable and adaptable nature, which can be functionalized for a specific application, thus exhibiting great potential for efficiency. The current review epitomizes all the latest reported work on the synthesis of iron and manganese oxide nanoparticles through a greener approach along with explaining various significant applications keeping in view the concept of sustainability.

In general, nanostructured materials with specific size, shape and geometry have unique and different properties from bulk materials. Using reaction media with nanometer and micrometer dimensions, they can produce new nanomaterials with interesting and remarkable properties. In general, nano-reactors are nanometer-sized chambers in which chemical reactions can take place. of course, nanoreactors are somehow part of the reaction, and this is the main difference between them and micro-reactors. One of the useful solutions to achieve the environment of nanoreactors is the use of porous materials, so due to the importance of nanoreactors, porous structures of silicate and zeolite are among the most prominent and widely used compounds in this group.

N-heterocyclic carbenes (NHCs) are an eminent class of carbenes having a heterocyclic ring in which a divalent carbon atom is attached directly to a nitrogen atom. In the NHCs, the donation of lone pair is another important research in the dative bonding and not only in NHCs the dative bond plays a functionalized role in the other classes of complex formation like ylidones L → E ← L and carbones L → C ← L. M–NHC bond is L-M sigma-dative bond and NHCs are considered as strong sigma-donor ligands. The clear picture of the M–NHC bond can be better understood by M–NHC pi-interaction. M-L pi interaction is comprised of two steps. One is L → M sigma-donation and M → L π* back bonding. This dative donor nature of NHC and also its behavior in organoselenium is studied through DFT in which it’s optimized structure, bond lengths, molecular vibrations are calculated.

This paper provides a general overview of palladium complexes incorporating numerous multidentate azo-imine ligands, their structural diversity, synthetic protocol, interesting properties such as redox properties, biological activity and their further application on C – N coupling reactions, C – C cross-coupling reactions (e.g., Suzuki and Heck) and catalytic activity on different organic transformations. A detailed literature survey revealed that no brief review has yet been published on the azo-azomethine-based palladium complex. Therefore, the present review incorporates the research undertaken on the synthetic strategies and coordinating behaviour of various azo-imine ligands with palladium metal centre and a few important properties of metal complexes.

Organic-inorganic lead halide perovskite solar cells have rapidly emerged as a newfangled material for solar energy harnessing. Perovskite solar cells have succeeded in gaining a power conversion efficiency of 25% in the last year, further enhancement in the efficiency is anticipated due to advanced engineering of the different components making up the complete cell architecture with enhanced performance, stability and efficiency. Significant components of perovskite solar cell configurational architecture are the electron transport layer, active perovskite absorber layer, hole transport layer and counter electrode. Considering the profound role of transport layers in charge mobility, current review has particularly elucidated the advancements in the charge transport layers. The time duration of the review is from 2010 to 2021. However, the special focus has been laid on the recent articles. The influence of different organic and inorganic materials used for development of transport layers influencing the cell performance have been summarized. Materials used for transport layers have been modified by utilization of myriad of engineered substances through doping and surface functionalization strategies but every method have been marked by posing serious challenges towards the stability and efficiency of the cell and thus, hindering its commercialization. The review also provides an elucidation of the mechanical challenges and abatement strategies. These strategies are associated with the charge transport layers for enhancement of cell functionality.

Hafnium is a transition metal and it is the 45th most abundant transition element present on the earth. Hafnium has been successfully alloyed with several metals including titanium, iron, and niobium. Hafnium complexes are less active olefin polymerization catalysts. In the current review synthesis of hafnium complexes involving bonding through different linkages like “carbon, nitrogen, oxygen, carbon and oxygen, nitrogen and cobalt nitrogen and oxygen, nitrogen and phosphorus, nitrogen and sulfur, phosphorus and carbon, phosphorus and oxygen, sulfur carbon and oxygen, carbon–nitrogen and oxygen, carbon–nitrogen and phosphorus, carbon–nitrogen oxygen, sulfur and phosphorus, carbon–oxygen phosphorus and nitrogen”. The commonly used solvents for the synthesis of Hafnium complexes are tetrahydrofuran, n-hexane, and toluene, etc. These complexes were mostly reported at different temperatures ranges from −35 to 110 °C with continuous stirring, according to the nature of ligands. An overview of techniques in the synthesis of Hafnium complexes through various routes has been compiled.

Metallodrugs correspond to a small portion of all available drugs in the market and, yet, some of them are among the most used and important drugs in modern medicine. However, medicinal inorganic chemistry remains an underestimated area within medicinal chemistry and the main reason is the mislead association of metals to toxic agents. Thus, in this review, the potential of medicinal inorganic chemistry in drug designing is highlighted through a description of the current status of metallodrugs and metallodrug candidates in advanced clinical trials. The broad spectrum of application of metal-based drugs in medicine for both therapy and diagnosis is addressed by the extensive list of examples presented herein.

In the prevailing apocalyptic times of coronavirus disease (COVID-19), the whole scientific community is busy in designing anticovid drug or vaccine. Under such a fascination, Schiff bases or azomethine compounds are continuously interrogated for antimicrobial properties. These compounds represent interesting molecular scaffolds of huge medicinal and industrial relevance. In order to update the current literature support of such facts this article introduces the synthetic chemistry, mechanism of formation of a Schiff base, followed by biological efficacy and finally a suitable discussion on the mechanism of respective bioactivity. In most of the studies revealing the biological evaluation of azomethine functionalized frameworks, fascinated results have been recorded in case of azomethine-metal complexes as compared with the free ligands. Also, the CH=N or C=N form of organic ligands have indicated marvellous results. Therefore, in connection with the biological relevance and microbicidal implications of such metallic compounds, this works reviews the current update of microorganism fighting efficacy of azomethine metal complexes along with the introduction of some metallodrugs as excellent candidates having COVID-19 defending potentiality.

Graphene-based membranes have got significant attention in wastewater treatment, desalination, gas separation, pervaporation, fuel cell, energy storage applications due to their supreme properties. Recently, studies have confirmed that graphene based membranes can also use for separation of isotope due to their ideal thickness, large surface area, good affinity, 2D structure etc. Herein, we review the latest groundbreaking progresses in both theoretically and experimentally chemical science and engineering of both nanoporous and lamellar graphene-based membrane for separation of different isotopes. Especially focus will be given on the current issues, engineering hurdles, and limitations of membranes designed for isotope separation. Finally, we offer our experiences on how to overcome these issues, and present an ideas for future improvement and research directions. We hope, this article is provide a timely knowledge and information to scientific communities, and those who are already working in this direction.